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Introduction
Penicillium digitatum, the causal agent of green mold, is a major post-harvest pathogen

responsible for significant economic losses in the citrus industry.[1][2][3] The fungicide Imazalil

is a systemic imidazole that has been widely used to control this pathogen.[4] Its primary mode

of action is the inhibition of ergosterol biosynthesis, a crucial component of the fungal cell

membrane, by targeting the sterol 14α-demethylase enzyme (CYP51).[1] Disruption of this

pathway leads to a compromised cell membrane and ultimately, fungal cell death.

However, the extensive use of Imazalil has led to the emergence of resistant strains of P.

digitatum, making routine efficacy testing essential for disease management and the

development of new antifungal strategies.[1][4][5] These application notes provide a

comprehensive experimental design and detailed protocols for evaluating the efficacy of

Imazalil against P. digitatum through both in vitro and in vivo assays.
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Imazalil disrupts the fungal cell membrane integrity by inhibiting the C14-demethylation of

lanosterol, a key step in the biosynthesis of ergosterol. This inhibition is carried out by binding

to and inhibiting the CYP51 enzyme.
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Caption: Imazalil's inhibition of the CYP51 enzyme in the ergosterol pathway.

Experimental Protocols
A robust evaluation of fungicide efficacy requires a multi-step approach, beginning with the

isolation and preparation of the fungal pathogen, followed by controlled laboratory and real-

world condition testing.
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Caption: Overall experimental workflow for testing Imazalil efficacy.

Fungal Isolate and Culture Maintenance
Isolation: Isolate P. digitatum from infected citrus fruits showing characteristic green mold

symptoms.[2][6]

Culturing: Culture the fungus on Potato Dextrose Agar (PDA) medium.[3][6]

Incubation: Incubate the plates at 25 ± 1°C for 7 days in the dark to promote sporulation.[6]

[7]

Storage: For short-term storage, maintain cultures on PDA slants at 4°C.[6]
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Preparation of Spore Suspension
Flood a 7-day-old sporulating culture plate with 10 mL of sterile saline solution (0.85% NaCl)

containing a wetting agent like Tween 80 (0.01% v/v).[8]

Gently scrape the surface with a sterile loop to dislodge the conidia.[9]

Filter the resulting suspension through sterile cheesecloth or glass wool to remove mycelial

fragments.[9]

Adjust the spore concentration to 1 x 10⁶ spores/mL using a hemocytometer.[5][7][10] This

suspension is now ready for in vitro and in vivo assays.

Protocol: In Vitro Efficacy Testing (Mycelial Growth
Inhibition)
This protocol determines the concentration of Imazalil required to inhibit fungal growth, often

expressed as the EC₅₀ (Effective Concentration for 50% inhibition). The poisoned food

technique is a standard method.[11][12]

Preparation of Imazalil Stock: Prepare a stock solution of Imazalil (e.g., 1000 µg/mL) in a

suitable solvent (e.g., acetone 0.1%) and sterilize by filtration.

Media Amendment: Add appropriate volumes of the Imazalil stock solution to molten PDA

(cooled to ~45-50°C) to achieve a range of final concentrations (e.g., 0, 0.01, 0.05, 0.1, 0.5,

1.0, 5.0 µg/mL).[13] A control plate should contain only the solvent.

Plating: Pour the amended PDA into sterile Petri dishes and allow them to solidify.

Inoculation: Place a 5 mm mycelial plug, taken from the edge of an actively growing 7-day-

old P. digitatum culture, in the center of each plate.[13]

Incubation: Incubate the plates at 25°C for 5-7 days.

Data Collection: Measure the colony diameter (in two perpendicular directions) for each

concentration and the control.
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Calculation: Calculate the percentage of mycelial growth inhibition for each concentration

using the formula:

Inhibition (%) = [(dc - dt) / dc] x 100

Where dc is the average diameter of the colony in the control plate and dt is the average

diameter of the colony in the treated plate.

EC₅₀ Determination: Determine the EC₅₀ value by performing a probit analysis or regression

analysis of the inhibition percentage against the log of the Imazalil concentration.[2]

Protocol: In Vivo Efficacy Testing (Protective and
Curative)
This protocol evaluates the ability of Imazalil to prevent (protective) or stop (curative) infection

on citrus fruit.[14]

Fruit Preparation: Select healthy, unwaxed, and uniform citrus fruits (e.g., oranges, lemons).

Surface-sterilize them by dipping in 1% sodium hypochlorite solution for 2 minutes, rinse with

sterile water, and air dry.

Wounding: Create uniform wounds (e.g., 2 mm deep) at the equatorial region of each fruit

using a sterile needle or nail.[6][14]

Experimental Groups:

Control: Wounded fruit inoculated with spore suspension, treated with sterile water.

Protective Treatment: Fruit are first treated with Imazalil solution (e.g., 200-500 ppm) and

allowed to dry before being inoculated with the spore suspension.[14]

Curative Treatment: Fruit are first inoculated with the spore suspension and then, after a

set period (e.g., 12-24 hours), treated with the Imazalil solution.[14]

Inoculation: Pipette 10-20 µL of the prepared spore suspension (1 x 10⁶ spores/mL) into

each wound.[5][6]
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Treatment: Apply Imazalil by dipping the fruit for 30-60 seconds in the desired concentration

or by spraying.[5]

Incubation: Place the fruits in sanitized plastic boxes with high humidity (>90%) and incubate

at 25°C for 7-10 days.

Data Collection:

Disease Incidence (%): The percentage of inoculated wounds that develop mold.

Disease Severity (mm): The average diameter of the lesion (decay) around the wound.

Sporulation Inhibition: Visually assess the degree of sporulation on the lesion surface

compared to the control.

Data Presentation
Quantitative data should be summarized in tables for clear interpretation and comparison

between treatments.

Table 1: In Vitro Mycelial Growth Inhibition of P. digitatum by Imazalil

Imazalil Conc. (µg/mL)
Mean Colony Diameter
(mm) ± SD

Growth Inhibition (%)

0 (Control) 65.2 ± 2.1 0

0.01 51.8 ± 1.9 20.5

0.05 38.5 ± 2.5 40.9

0.10 29.3 ± 1.7 55.1

0.50 11.6 ± 1.3 82.2

1.00 5.0 ± 0.0 92.3

| EC₅₀ Value (µg/mL) | \multicolumn{2}{|c|}{0.085} |

Table 2: In Vivo Efficacy of Imazalil (500 ppm) on Citrus Fruit (7 Days Post-Inoculation)
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Treatment Group
Disease Incidence
(%)

Mean Lesion
Diameter (mm) ±
SD

Sporulation Level

Control (Untreated) 100 35.4 ± 4.5 High

Protective 15 3.1 ± 0.8 None to Very Low

| Curative (24h) | 40 | 8.9 ± 2.2 | Low to Moderate |

Visualization of Logical Relationships
The relationship between fungicide sensitivity and EC₅₀ values is critical for classifying fungal

isolates.
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Caption: Relationship between EC50 values and fungicide resistance levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. Sensitivity of Penicillium digitatum isolates, causal agent of citrus green mold, to imazalil,
fludioxonil, pyrimethanil, azoxystrobin and thiabendazole in Northof Iran [sid.ir]

3. Penicillium digitatum - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. Alternative methods for the control of a resistant isolate of Penicillium digitatum to Imazalil
on Citrus unshiu fruits [actahort.org]

6. Developing Penicillium digitatum Management Strategies on Post-Harvest Citrus Fruits
with Metabolic Components and Colonization of Bacillus subtilis L1-21 - PMC
[pmc.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. SEA-PHAGES | How to prepare spore suspension? [seaphages.org]

10. Integrated control of Penicillium digitatum by the predacious yeast Saccharomycopsis
crataegensis and sodium bicarbonate on oranges - PMC [pmc.ncbi.nlm.nih.gov]

11. phytojournal.com [phytojournal.com]

12. li04.tci-thaijo.org [li04.tci-thaijo.org]

13. apsjournals.apsnet.org [apsjournals.apsnet.org]

14. ars.usda.gov [ars.usda.gov]

To cite this document: BenchChem. [Experimental design for testing Imazalil efficacy against
Penicillium digitatum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194221#experimental-design-for-testing-imazalil-
efficacy-against-penicillium-digitatum]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b194221?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/07060661.2017.1313782
https://www.sid.ir/paper/1157288/en
https://www.sid.ir/paper/1157288/en
https://en.wikipedia.org/wiki/Penicillium_digitatum
https://www.researchgate.net/publication/277089595_Imazalil_resistance_in_Penicillium_digitatum_and_P_italicum_causing_citrus_postharvest_green_and_blue_mould_Impact_and_options
https://www.actahort.org/books/1363/1363_19.htm
https://www.actahort.org/books/1363/1363_19.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777893/
https://www.mdpi.com/2076-2607/7/12/672
https://www.researchgate.net/post/What-is-the-best-method-for-preparing-suspension-of-Aspergillus-and-Penicillium
https://seaphages.org/forums/topic/4381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3768676/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3768676/
https://www.phytojournal.com/archives/2019/vol8issue1/PartV/8-1-171-427.pdf
https://li04.tci-thaijo.org/index.php/IJAT/article/download/5620/419
https://apsjournals.apsnet.org/doi/10.1094/PDIS-08-20-1739-RE
https://www.ars.usda.gov/ARSUserFiles/20340515/SpotlightReprints/Erasmus%20et%20al%202011.pdf
https://www.benchchem.com/product/b194221#experimental-design-for-testing-imazalil-efficacy-against-penicillium-digitatum
https://www.benchchem.com/product/b194221#experimental-design-for-testing-imazalil-efficacy-against-penicillium-digitatum
https://www.benchchem.com/product/b194221#experimental-design-for-testing-imazalil-efficacy-against-penicillium-digitatum
https://www.benchchem.com/product/b194221#experimental-design-for-testing-imazalil-efficacy-against-penicillium-digitatum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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